Cas no 900514-10-5 (5-Fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 5-Fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine
• CAS No: 900514-10-5
• MF: C₇H₄FIN₂
• MW: 262.022936820984
• MDL: MFCD08688599
• CID: 833004
• PubChem ID: 329771958
• Update Time: 2025-06-13

5-Fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine
• 1H-Pyrrolo[2,3-b]pyridine, 5-fluoro-3-iodo-
• 5-FLUORO-3-IODO-7-AZAINDOLE
• AK126540
• SKGPKXOWCGPCBE-UHFFFAOYSA-N
• 2649AF
• PB34307
• VP10986
• FCH1324074
• AM807734
• AX8029857
• 1H-Pyrrolo[2,3-b]pyridine,5-fluoro-3-iodo-
• A843431
• 5-fluoranyl-3-iodanyl-1H-pyrrolo[2,3-b]pyridine
• 5-Fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine, AldrichCPR
• 900514-10-5
• EN300-3196731
• MFCD08688599
• FT-0678183
• DTXSID70640114
• CS-0002356
• AKOS015853254
• SY036372
• SCHEMBL1880862
• 5-fluoro-5-Fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine3-iodo-1H-pyrrolo[2,3-b]pyridine
• AS-64908

• MDL： MFCD08688599
• Inchi： 1S/C7H4FIN2/c8-4-1-5-6(9)3-11-7(5)10-2-4/h1-3H,(H,10,11)
• InChI Key： SKGPKXOWCGPCBE-UHFFFAOYSA-N
• SMILES： IC1=CNC2C1=CC(=CN=2)F

Computed Properties

• Exact Mass: 261.94000
• Monoisotopic Mass: 261.94032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 2.1

Experimental Properties

• PSA: 28.68000
• LogP: 2.30660

5-Fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-Fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine

Comprehensive Overview of 5-Fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine (CAS No. 900514-10-5): Properties, Applications, and Research Insights

5-Fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine (CAS No. 900514-10-5) is a fluorinated and iodinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrrolopyridine derivative is characterized by its unique molecular structure, combining a fluoro substituent at the 5-position and an iodo group at the 3-position. Such modifications enhance its reactivity and make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential as a building block for kinase inhibitors and cancer therapeutics, aligning with current trends in precision medicine.

The compound’s CAS number 900514-10-5 serves as a critical identifier in chemical databases, ensuring accurate tracking in regulatory and commercial contexts. Its molecular formula, C₇H₄FIN₂, reflects a balanced hydrophobicity and electronic profile, which is advantageous for drug discovery. Recent studies highlight its role in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal for constructing complex pharmaceutical scaffolds. This aligns with the growing demand for small-molecule drugs targeting protein-protein interactions—a hot topic in AI-driven drug design platforms.

From an industrial perspective, 5-Fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine is synthesized via halogenation and fluorination of pyrrolopyridine cores, with yields optimized through microwave-assisted synthesis—a technique frequently searched by chemists for its efficiency. Its stability under ambient conditions and compatibility with green chemistry principles (e.g., solvent-free reactions) further elevate its appeal. Notably, the compound’s iodo moiety enables radiolabeling applications, a feature explored in PET imaging research for neurodegenerative diseases.

In the context of SEO optimization, users often search for terms like "pyrrolopyridine derivatives uses", "fluoro-iodo heterocycles synthesis", or "CAS 900514-10-5 suppliers". Addressing these queries, this compound is commercially available through specialized chemical suppliers and is often listed with >98% purity for research purposes. Its applications extend to material science, where its π-conjugated system is investigated for organic electronics, resonating with the surge in flexible electronics research.

Safety and handling of 5-Fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine adhere to standard laboratory protocols, with no significant hazards reported under normal use. Its MSDS emphasizes standard precautions, such as glove and goggles usage, which are common concerns for researchers querying "chemical safety data sheets". As the pharmaceutical industry shifts toward fragment-based drug discovery, this compound’s modularity positions it as a candidate for high-throughput screening libraries—a trend highlighted in recent ACS publications.

In summary, 5-Fluoro-3-iodo-1H-pyrrolo[2,3-b]pyridine (CAS No. 900514-10-5) exemplifies the intersection of synthetic chemistry and applied life sciences. Its versatility in medicinal chemistry, coupled with its relevance to cutting-edge topics like AI-augmented molecular design and sustainable synthesis, ensures its continued prominence in scientific literature and industrial applications.